Cas no 1805392-38-4 (Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate
• CAS No: 1805392-38-4
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4889492
• Update Time: 2025-07-20

Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-4-3-5(7(10)11)8(13)12-6(4)9(14)15-2/h3,7H,1-2H3,(H,12,13)
• InChI Key： WTSREMYTUZEQHE-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)OC)=C(C)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate (CAS No. 1805392-38-4)

Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate (CAS No. 1805392-38-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a pyridine core with ester and methyl substitutions, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role in developing next-generation agrochemicals and pharmaceutical intermediates. The difluoromethyl group is known to improve lipophilicity and resistance to enzymatic degradation, which is critical for optimizing drug candidates. This aligns with current trends in precision agriculture and targeted drug delivery, where efficiency and sustainability are paramount.

The synthesis of Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate typically involves multi-step reactions, including halogenation, esterification, and hydroxylation. Its CAS No. 1805392-38-4 serves as a unique identifier in chemical databases, facilitating regulatory compliance and patent searches. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring it meets industry standards for research and development.

From an environmental perspective, the compound's low toxicity profile and biodegradability make it a preferred choice for sustainable applications. This resonates with the growing emphasis on green chemistry and eco-friendly formulations in both pharmaceuticals and agriculture. Companies are increasingly adopting Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate in their R&D pipelines to align with global initiatives like the UN Sustainable Development Goals (SDGs).

In conclusion, Methyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-carboxylate (CAS No. 1805392-38-4) represents a cutting-edge compound with broad industrial relevance. Its unique chemical properties and alignment with modern scientific priorities position it as a key player in advancing innovative solutions for health and agriculture. As research progresses, this compound is expected to unlock new possibilities in molecular design and functional materials.